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Compound of Interest

Compound Name: Dysprosium-165

CAS No.: 13967-64-1

Cat. No.: B1208800

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay characteristics of

Dysprosium-165 (¹⁶⁵Dy). The information presented herein is intended to support research,

scientific analysis, and applications in drug development, particularly in areas such as

radiosynovectomy where ¹⁶⁵Dy is of interest. This document details the radionuclide's decay

properties, including its half-life, decay modes, and the energies and intensities of its emitted

radiations. Furthermore, it outlines detailed experimental protocols for the characterization of

these properties.

Core Decay Characteristics of Dysprosium-165
Dysprosium-165 is a synthetic radioisotope of the rare earth element dysprosium. It decays

via beta-minus (β⁻) emission to the stable isotope Holmium-165 (¹⁶⁵Ho).[1][2] This decay

process is characterized by the emission of beta particles and gamma rays. Additionally, ¹⁶⁵Dy

has a metastable isomer, ¹⁶⁵ᵐDy, which also decays.
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The fundamental decay properties of Dysprosium-165 and its metastable state are

summarized in the table below for quick reference.

Property
Dysprosium-165 (Ground
State)

Dysprosium-165m
(Metastable State)

Half-life 2.334 ± 0.001 hours 1.257 ± 0.006 minutes

Decay Mode 100% Beta-minus (β⁻)
97.76% Isomeric Transition

(IT)

2.24% Beta-minus (β⁻)

Decay Product ¹⁶⁵Ho ¹⁶⁵Dy (via IT), ¹⁶⁵Ho (via β⁻)

Beta Decay Energy (Q) 1286.075 ± 1.856 keV 1394 keV

Spin and Parity 7/2+ 1/2-

Data sourced from the NuDat database and other referenced materials.[1][2][3]

Beta Decay Emissions
Dysprosium-165 decays to various energy levels of Holmium-165 through the emission of

beta particles. The beta spectrum is continuous, with several distinct branches corresponding

to transitions to different excited states of the daughter nucleus. The key beta decay branches

are detailed in the following table.

Beta Transition
Endpoint Energy
(keV)

Intensity (%)
Daughter Level
(keV)

β⁻₀ 1286.1 ± 1.9 ~29 0.0

β⁻₁ 1191.4 ± 1.9 ~57 94.701

β⁻₂ 924.4 ± 1.9 ~10 361.68

β⁻₃ 770.6 ± 1.9 ~3.5 515.5

Note: The intensities are approximate and represent the most significant branches.
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Gamma Ray Emissions
Following beta decay to excited states of Holmium-165, the daughter nucleus de-excites by

emitting gamma rays. A comprehensive list of the most prominent gamma-ray energies and

their corresponding emission probabilities is provided below.

Energy (keV) Intensity (%)

94.701 3.8

266.979 0.9

361.68 0.9

420.8 0.61

515.5 1.53

633.41 0.61

715.3 0.48

Intensities are given as the number of photons per 100 decays of the parent.

Decay Scheme of Dysprosium-165
The decay of ¹⁶⁵Dy to ¹⁶⁵Ho involves transitions between the ground and excited states of

these nuclei. The following diagram, generated using the DOT language, illustrates the primary

decay pathway.
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Decay Scheme of Dysprosium-165
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Caption: Simplified decay scheme of ¹⁶⁵Dy to ¹⁶⁵Ho.

Experimental Protocols for Characterization
The accurate determination of the decay characteristics of Dysprosium-165 requires precise

experimental methodologies. The following sections detail the protocols for sample preparation

and the measurement of its half-life, and beta and gamma emissions.

Production of Dysprosium-165
Dysprosium-165 is typically produced by neutron activation of the stable isotope Dysprosium-

164 (¹⁶⁴Dy), which has a natural abundance of approximately 28.2%.[2]

Methodology:

Target Preparation: A sample of high-purity Dysprosium(III) oxide (Dy₂O₃) is weighed and

encapsulated in a suitable container, such as a quartz ampoule or a high-purity aluminum

foil.

Neutron Irradiation: The encapsulated sample is irradiated in a nuclear reactor with a known

thermal neutron flux. The irradiation time is chosen based on the desired activity, taking into
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account the half-life of ¹⁶⁵Dy to approach saturation.

Post-Irradiation Handling: After irradiation, the sample is allowed to cool for a short period to

let short-lived interfering isotopes decay. The sample is then safely handled in a hot cell or a

glove box for subsequent measurements.

Half-Life Measurement
The half-life of ¹⁶⁵Dy can be determined by measuring the decrease in its activity over time.

Methodology:

Sample Placement: The activated ¹⁶⁵Dy sample is placed at a fixed geometry relative to a

radiation detector, such as a Geiger-Müller counter or a gamma-ray spectrometer.

Data Acquisition: The number of counts in a specific time interval is recorded repeatedly over

a period of several half-lives (e.g., 10-12 hours for ¹⁶⁵Dy).

Background Subtraction: A background measurement is performed without the source to

determine the background count rate, which is then subtracted from each sample

measurement.

Data Analysis: The natural logarithm of the background-corrected count rate is plotted

against time. A linear least-squares fit is applied to the data points. The decay constant (λ) is

the negative of the slope of this line. The half-life (T½) is then calculated using the formula:

T½ = ln(2) / λ.[4][5]

Gamma-Ray Spectroscopy
High-resolution gamma-ray spectroscopy is employed to identify and quantify the gamma

emissions from the decay of ¹⁶⁵Dy.

Methodology:

Detector Setup: A High-Purity Germanium (HPGe) detector, known for its excellent energy

resolution, is used.[6] The detector is cooled with liquid nitrogen to reduce thermal noise.
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Energy and Efficiency Calibration: The spectrometer is calibrated for energy and detection

efficiency using standard radioactive sources with well-known gamma-ray energies and

intensities (e.g., ¹³³Ba, ⁶⁰Co, ¹⁵²Eu).[7][8][9]

Spectrum Acquisition: The activated ¹⁶⁵Dy source is placed at a reproducible distance from

the detector, and the gamma-ray spectrum is acquired for a sufficient time to obtain good

statistics in the peaks of interest.

Data Analysis: The acquired spectrum is analyzed using specialized software. The analysis

involves identifying the photopeaks corresponding to the gamma rays from ¹⁶⁵Dy decay,

determining their energies, and calculating their net peak areas. The emission intensities are

then calculated using the detector efficiency at each peak energy and correcting for the

decay that occurred during the measurement.

Beta-Particle Spectroscopy
The beta spectrum of ¹⁶⁵Dy can be measured to determine the endpoint energies of the

different beta branches.

Methodology:

Detector System: A beta spectrometer, often consisting of a plastic or liquid scintillation

detector, is used.[10][11][12][13] These detectors have a high efficiency for beta particles.

Energy Calibration: The energy response of the spectrometer is calibrated using beta

sources with known endpoint energies (e.g., ¹⁴C, ³⁶Cl, ⁹⁰Sr/⁹⁰Y).

Spectrum Measurement: The ¹⁶⁵Dy source is placed in close proximity to the detector to

minimize absorption in air. The beta spectrum is then acquired.

Data Analysis: The measured spectrum is corrected for background and detector response.

A Kurie plot (Fermi-Kurie plot) analysis is then performed on the spectrum. This involves

plotting √(N(E) / (pE F(Z,E))) against the beta energy E, where N(E) is the number of counts

at energy E, p is the momentum, and F(Z,E) is the Fermi function. The endpoint energy of a

beta transition is determined by extrapolating the linear portion of the Kurie plot to the energy

axis.
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Experimental and Logical Workflows
The following diagrams illustrate the logical flow of the experimental procedures described

above.

Workflow for Half-Life Measurement of ¹⁶⁵Dy
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Caption: Experimental workflow for ¹⁶⁵Dy half-life determination.

Workflow for Gamma and Beta Spectroscopy of ¹⁶⁵Dy

Source Preparation

Gamma Spectroscopy (HPGe) Beta Spectroscopy (Scintillator)

Produce ¹⁶⁵Dy via Neutron Activation

Energy & Efficiency Calibration Energy Calibration

Acquire Gamma Spectrum

Identify Peaks & Calculate Intensities

Acquire Beta Spectrum

Kurie Plot Analysis for Endpoint Energies

Click to download full resolution via product page

Caption: Workflow for spectroscopic analysis of ¹⁶⁵Dy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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